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Compound of Interest

Compound Name: Benzyl isocyanate

Cat. No.: B3422438

An In-depth Technical Guide on Benzyl Isocyanate: Molecular Weight and Formula

For researchers, scientists, and drug development professionals, a precise understanding of a
compound's fundamental properties is critical. This document provides a concise technical
summary of the molecular weight and chemical formula for benzyl isocyanate.

Core Molecular Data

Benzyl isocyanate is an organic compound utilized in various synthetic applications within the
pharmaceutical and chemical industries.[1][2] Its key identifiers are its molecular formula and
molecular weight, which are fundamental for stoichiometric calculations, analytical
characterization, and chemical database management.

The empirical and molecular formula of benzyl isocyanate has been determined to be
CsH7NO.[2][3][4][5][6] This formula indicates that each molecule is composed of eight carbon
atoms, seven hydrogen atoms, one nitrogen atom, and one oxygen atom.

Based on this formula, the molecular weight of benzyl isocyanate is approximately 133.15
g/mol .[2][3][4][5] A more precise value is 133.1473 g/mol .[6]

Data Summary Table

For ease of reference and comparison, the core quantitative data for benzyl isocyanate is
summarized in the table below.
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Property Value Citations
Molecular Formula CsH7NO [21[31[41[5][6]
Molecular Weight 133.15 g/mol [21[3]1[41[5]
133.1473 g/mol [6]

IUPAC Name isocyanatomethylbenzene [4]

CAS Registry Number 3173-56-6 [4][6]

Logical Relationship Diagram

The following diagram illustrates the logical flow from the elemental composition to the final
molecular properties of the compound.
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CeH/NG (133.15 g/mol)

Nitrogen (N)

Oxygen (O)

0

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.chemicalbull.com/products/benzyl-isocyanate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1714526.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-isocyanate
https://www.fishersci.co.uk/shop/products/benzyl-isocyanate-99-thermo-scientific/10286550
https://webbook.nist.gov/cgi/cbook.cgi?ID=3173-56-6
https://www.chemicalbull.com/products/benzyl-isocyanate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1714526.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-isocyanate
https://www.fishersci.co.uk/shop/products/benzyl-isocyanate-99-thermo-scientific/10286550
https://webbook.nist.gov/cgi/cbook.cgi?ID=3173-56-6
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-isocyanate
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-isocyanate
https://webbook.nist.gov/cgi/cbook.cgi?ID=3173-56-6
https://www.benchchem.com/product/b3422438?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Relationship between elemental composition and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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